Thymol O-β-D-Glucuronide
Thymol O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
7702-71-8
VCID:
VC0050659
InChI:
InChI=1S/C16H22O7/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21/h4-7,11-14,16-19H,1-3H3,(H,20,21)/t11-,12-,13+,14-,16+/m0/s1
SMILES:
CC1=CC(=C(C=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C16H22O7
Molecular Weight:
326.345
Thymol O-β-D-Glucuronide
CAS No.: 7702-71-8
Reference Standards
VCID: VC0050659
Molecular Formula: C16H22O7
Molecular Weight: 326.345
| CAS No. | 7702-71-8 |
|---|---|
| Product Name | Thymol O-β-D-Glucuronide |
| Molecular Formula | C16H22O7 |
| Molecular Weight | 326.345 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-methyl-2-propan-2-ylphenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H22O7/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21/h4-7,11-14,16-19H,1-3H3,(H,20,21)/t11-,12-,13+,14-,16+/m0/s1 |
| Standard InChIKey | ADQJSAVCKZSGMK-JHZZJYKESA-N |
| SMILES | CC1=CC(=C(C=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 5-Methyl-2-(1-methylethyl)phenyl β-D-Glucopyranosiduronic Acid |
| Last Modified | Aug 20 2021 |
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